Electron-beam lithography of cinnamate polythiophene films: conductive nanorods for electronic applications†
Chemical Science Pub Date: 2022-06-16 DOI: 10.1039/D2SC01867E
Abstract
We report the electron-beam induced crosslinking of cinnamate-substituted polythiophene proceeding via excited state [2+2]-cycloaddition. Network formation in thin films is evidenced by infrared spectroscopy and film retention experiments. For the polymer studied herin, the electron-stimulated process appears to be superior to photo (UV)-induced crosslinking as it leads to less degradation. Electron beam lithography (EBL) patterns cinnamate-substituted polythiophene thin films on the nanoscale with a resolution of around 100 nm. As a proof of concept, we fabricated nanoscale organic transistors using doped and cross-linked P3ZT as contact fingers in thin film transistors.
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